3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl acetate

• IUPAC Name: [3-(2,4-dimethoxyphenyl)-2-oxochromen-7-yl] acetate
• InChI: InChI=1S/C19H16O6/c1-11(20)24-14-5-4-12-8-16(19(21)25-17(12)10-14)15-7-6-13(22-2)9-18(15)23-3/h4-10H,1-3H3
• InChI Key: ZVTCUOLWEMHTNU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC2=C(C=C1)C=C(C(=O)O2)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C19H16O6
• Molecular Weight: 340.3 g/mol
• CAS No.: 6468-57-1

Description

3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl acetate is a useful research compound. Its molecular formula is C19H16O6 and its molecular weight is 340.331. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

The study of the crystal structure of related compounds, such as Poly[(acetone-O)-3-((3,4-dimethoxyphenyl)(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl)-(2-oxo-2H-chromen-4-olate)sodium], has provided valuable insights into the molecular configurations and intermolecular interactions within these compounds. This research is crucial for understanding the properties and reactivity of coumarin derivatives (Penkova, Retailleau, & Manolov, 2010).

Synthesis and Reactivity

Research into the synthesis and reactivity of coumarin derivatives, including those related to "3-(2,4-dimethoxyphenyl)-2-oxo-2H-chromen-7-yl acetate," has led to the development of novel synthetic routes and compounds with potential biological activity. Studies have demonstrated the versatility of these compounds as scaffolds for the synthesis of more complex molecules with diverse pharmacological properties (Čačić et al., 2009).

Antimicrobial and Antioxidant Properties

The antimicrobial and antioxidant activities of coumarin derivatives have been extensively studied, indicating their potential as therapeutic agents. These compounds have been shown to exhibit significant activity against a variety of microbial strains and to possess antioxidant properties that may contribute to their therapeutic efficacy (Pervaram et al., 2018; Proença et al., 2016).

Chemoenzymatic Synthesis

Research into the chemoenzymatic synthesis of coumarin derivatives has opened new avenues for the production of enantiomerically pure compounds. Such methods offer a green alternative to traditional chemical synthesis, potentially leading to the development of novel drugs and materials with enhanced properties and reduced environmental impact (Demir et al., 2003).